7-Iodo-1H,2H-pyrrolo[1,2-a]pyrazin-1-one

• IUPAC Name: 7-iodo-2H-pyrrolo[1,2-a]pyrazin-1-one
• InChI: InChI=1S/C7H5IN2O/c8-5-3-6-7(11)9-1-2-10(6)4-5/h1-4H,(H,9,11)
• InChI Key: IIEHJIOEUMCSGG-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=C(C=C2C(=O)N1)I
• Molecular Formula: C7H5IN2O
• Molecular Weight: 260.03 g/mol

Description

“7-Iodo-1H,2H-pyrrolo[1,2-a]pyrazin-1-one” is a chemical compound. It is a derivative of pyrrolopyrazine, a nitrogen-containing heterocyclic compound that includes a pyrrole ring and a pyrazine ring.

Scientific Research Applications

Synthesis of Novel Derivatives
The compound 7-Iodo-1H,2H-pyrrolo[1,2-a]pyrazin-1-one has been utilized as a precursor in the synthesis of novel 1,2-dihydropyrrolo[1,2-a]pyrazin-1(2H)-one derivatives. These derivatives contain carboxamide- and methylamine-groups on the pyrrole ring, showing the compound's versatility in creating novel heterocycles (Yaremchuk et al., 2018).

Exploration of Unconquered Chemical Space
The compound is part of a broader category of heteroaromatic rings that have been highlighted for their potential in medicinal and material science applications. The exploration of such compounds is crucial for expanding the diversity of chemical structures available for various scientific applications (Thorimbert, Botuha, & Passador, 2018).

Role in Synthesis of Complex Structures
The compound has been implicated in the synthesis of complex heterocyclic systems, demonstrating its importance as a building block in organic chemistry. For instance, it has been involved in the synthesis of structures like imidazo[1,2-a]-pyrrolo[1,2-d]pyrazines and pyrrolo[1′,2′:4,5]pyrazino[1,2-a]pyrimidines, showcasing its role in forming intricate molecular structures (Mokrov et al., 2011).

Synthesis of Heterocyclic Compounds
The compound is part of the larger class of nitrogen-containing heterocyclic compounds, which are essential in pharmaceuticals and agrochemicals due to their high biological activity. The exploration of such compounds, including pyrrolo[1,2-a]pyrazin-1-one derivatives, contributes significantly to the development of new drugs and agricultural products (Higashio & Shoji, 2004).

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1h-pyrrolo[2,3-b]pyridine derivatives, have been reported to inhibit fibroblast growth factor receptors (fgfrs) . FGFRs play an essential role in various types of tumors, making them an attractive strategy for cancer therapy .

Mode of Action

Based on the mode of action of similar compounds, it can be hypothesized that it may bind to its target and inhibit its function

Biochemical Pathways

Fgfr inhibitors, which are similar to this compound, are known to affect signaling pathways that regulate organ development, cell proliferation and migration, angiogenesis, and other processes .

Result of Action

Similar compounds have been reported to inhibit cell proliferation and induce apoptosis .

Safety and Hazards

“7-Iodo-1H,2H-pyrrolo[1,2-a]pyrazin-1-one” is known to cause skin irritation, serious eye irritation, and can be harmful if swallowed.

Future Directions

The pyrrolopyrazine structure, which includes “7-Iodo-1H,2H-pyrrolo[1,2-a]pyrazin-1-one”, is an attractive scaffold for drug discovery research. Therefore, future research could focus on designing and synthesizing new leads to treat various diseases using this compound.